Cas no 77493-04-0 (2-(1,2,4-benzotriazin-3-yl)acetamide)

2-(1,2,4-benzotriazin-3-yl)acetamide structure
77493-04-0 structure
Product Name:2-(1,2,4-benzotriazin-3-yl)acetamide
CAS No:77493-04-0
MF:C9H8N4O
MW:188.186020851135
CID:1785290
PubChem ID:53671
Update Time:2025-04-21

2-(1,2,4-benzotriazin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(1,2,4-benzotriazin-3-yl)acetamide
    • 1,2,4-Benzotriazin-3-ylessigsaeureamid
    • 2-benzo[e]1,2,4-triazin-3-ylacetamide
    • ZINC01853863
    • AC1L1FDC
    • 1,2,4-BENZOTRIAZINE-3-ACETAMIDE
    • BRN 5739034
    • LS-41504
    • ST51036126
    • 1,2,4-Benzotriazin-3-ylessigsaeureamid; 2-benzo[e]1,2,4-triazin-3-ylacetamide; ZINC01853863; AC1L1FDC; 1,2,4-BENZOTRIAZINE-3-ACETAMIDE; BRN 5739034; LS-41504; ST51036126;
    • 2-(1,2,4-Benzotriazin-3-yl)ethanimidic acid
    • AKOS024385457
    • DTXSID80998678
    • 77493-04-0
    • Inchi: 1S/C9H8N4O/c10-8(14)5-9-11-6-3-1-2-4-7(6)12-13-9/h1-4H,5H2,(H2,10,14)
    • InChI Key: QETXMGDPXHAZDG-UHFFFAOYSA-N
    • SMILES: O=C(CC1=NN=C2C=CC=CC2=N1)N

Computed Properties

  • Exact Mass: 188.06994
  • Monoisotopic Mass: 188.06981089g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 81.8Ų

Experimental Properties

  • PSA: 81.76
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